5-(4-Chlorophenyl)-4-cyclopropyl-2-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• Molecular Formula: C12H12ClN3O2
• Molecular Weight: 265.69 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-4-cyclopropyl-2-(hydroxymethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C12H12ClN3O2/c13-9-3-1-8(2-4-9)11-14-15(7-17)12(18)16(11)10-5-6-10/h1-4,10,17H,5-7H2
• InChI Key: KEKWFNNPKUTMQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CO)C3=CC=C(C=C3)Cl

Description

5-(4-Chlorophenyl)-4-cyclopropyl-2-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C12H12ClN3O2 and its molecular weight is 265.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7 ml of a 37% strength solution of formaldehyde in water were added to 1000 mg (4.24 mmol) of 5-(4-chlorophenyl)-4-cyclopropyl-2,4-dihydro-3H-1,2,4-triazol-3-one [preparation according to WO 2007/134862 Example 36A], and the mixture was stirred at RT for 20 h. The precipitated solid was filtered off with suction and washed with water. Drying under high vacuum gave 878 mg (62% of theory) of the target compound.